Cas no 2171176-29-5 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid)

• Product Name: (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid
• CAS No: 2171176-29-5
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 5907269
• PubChem ID: 165469323
• Update Time: 2025-05-22

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid
• (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}propanoic acid
• 2171176-29-5
• EN300-1504399

• Inchi： 1S/C25H29N3O5/c1-16(24(30)31)26-23(29)14-28-12-10-17(11-13-28)27-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16-/m1/s1
• InChI Key： TWYJXKFYLMIXMH-MRXNPFEDSA-N
• SMILES： O(C(NC1CCN(CC(N[C@@H](C(=O)O)C)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid

Comprehensive Guide to (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid (CAS No. 2171176-29-5)

In the rapidly evolving field of pharmaceutical chemistry, (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid (CAS No. 2171176-29-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected piperidine amino acid derivative, plays a crucial role in peptide synthesis and drug development. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its unique structural properties and versatile applications.

The Fmoc-protected nature of this compound makes it particularly valuable in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protective moiety for the amino functionality, allowing for selective deprotection under mild basic conditions. This characteristic is highly sought after in modern peptide chemistry, where efficiency and selectivity are paramount. The piperidine ring in its structure further enhances its utility as a building block for bioactive molecules.

Recent advancements in peptide-based therapeutics have brought compounds like (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid into the spotlight. With the growing demand for targeted therapies and personalized medicine, this Fmoc-amino acid derivative has become a key intermediate in the development of novel drugs. Its compatibility with automated peptide synthesizers and stability under various reaction conditions make it a preferred choice for researchers working on GPCR-targeting peptides and enzyme inhibitors.

The pharmaceutical industry has shown particular interest in this compound's potential for creating peptidomimetics - molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The presence of both Fmoc protection and piperidine moiety in 2171176-29-5 allows for the construction of diverse molecular architectures that can interact with biological targets with high specificity. This has led to its increased use in developing treatments for metabolic disorders and neurological conditions.

From a chemical perspective, the chiral center at the 2-position of the propanoic acid moiety adds another dimension to this compound's utility. The (2R)-configuration is particularly important as it often correlates with biological activity in many therapeutic peptides. This stereochemical purity is crucial for researchers developing enantiomerically pure pharmaceutical compounds, making CAS 2171176-29-5 a valuable starting material for asymmetric synthesis.

The synthesis and application of (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid have been the subject of numerous recent publications. Its role in creating peptide-drug conjugates has gained attention in cancer research, where such conjugates can improve drug targeting and reduce systemic toxicity. The compound's ability to serve as a spacer molecule between bioactive peptides and drug molecules has opened new possibilities in targeted drug delivery systems.

Quality control and characterization of 2171176-29-5 are critical aspects of its use in pharmaceutical applications. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. The pharmaceutical industry maintains strict specifications for this intermediate, particularly regarding its enantiomeric purity and Fmoc-protection stability, as these factors directly impact the quality of the final peptide products.

As the demand for custom peptides and specialty amino acid derivatives continues to grow in both research and therapeutic applications, the market for high-quality (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid is expected to expand significantly. Manufacturers are investing in improved synthetic routes to produce this compound with higher yields and better consistency, responding to the needs of the burgeoning biopharmaceutical sector.

Storage and handling of CAS 2171176-29-5 require attention to maintain its stability. The compound is typically stored at controlled temperatures, protected from moisture and light, to preserve the integrity of both the Fmoc protecting group and the sensitive amide bonds. Proper storage conditions are essential to ensure consistent performance in peptide synthesis applications.

Looking to the future, (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid is poised to play an even greater role in pharmaceutical development. With increasing interest in peptide therapeutics for chronic diseases and the continuous advancement of peptide synthesis technologies, this specialized amino acid derivative will likely remain a cornerstone in medicinal chemistry research and drug discovery efforts worldwide.